N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(benzenesulfonyl)-N-(5-chloropyridin-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H18ClN3O3S/c18-14-6-7-16(19-12-14)20-17(22)13-8-10-21(11-9-13)25(23,24)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2,(H,19,20,22)
• InChI Key: LPTFVGKTXBWJPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=NC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H18ClN3O3S
• Molecular Weight: 379.9 g/mol

Description

N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound is also known as CSP-1103 and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CSP-1103 is not fully understood, but it is believed to act on the immune system and inflammatory pathways. The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. CSP-1103 has also been shown to activate the adenosine A2A receptor, which has anti-inflammatory effects.
Biochemical and Physiological Effects
CSP-1103 has been shown to have several biochemical and physiological effects. The compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CSP-1103 has also been shown to inhibit the growth of cancer cells in vitro. In addition, the compound has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

CSP-1103 has several advantages for lab experiments. The compound is relatively easy to synthesize and is stable under a wide range of conditions. CSP-1103 has also been shown to have low toxicity in animal models, making it a safe compound to work with. However, there are also limitations to working with CSP-1103. The compound has low solubility in water, which can make it difficult to work with in certain experiments. In addition, the mechanism of action of CSP-1103 is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on CSP-1103. One area of research is the development of CSP-1103 as a therapeutic agent for conditions such as rheumatoid arthritis and neuropathic pain. Another area of research is the development of CSP-1103 as an anti-cancer agent. Further studies are needed to fully understand the mechanism of action of CSP-1103 and to identify potential targets for the compound. In addition, research is needed to optimize the synthesis method for CSP-1103 and to improve the compound's solubility in water.
Conclusion
In conclusion, N-(5-chloro-2-pyridinyl)-1-(phenylsulfonyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as rheumatoid arthritis and neuropathic pain. CSP-1103 has also been studied for its potential as an anti-cancer agent. The compound has several advantages for lab experiments, but there are also limitations to working with CSP-1103. Future research is needed to fully understand the mechanism of action of CSP-1103 and to develop the compound as a therapeutic agent.

Synthesis Methods

The synthesis of CSP-1103 involves a multi-step process that includes the reaction of 2-chloropyridine with piperidine, followed by the addition of phenylsulfonyl chloride and N,N-dimethylformamide. The resulting compound is then treated with a reducing agent to yield CSP-1103. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

CSP-1103 has been studied extensively for its potential as a therapeutic agent. The compound has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as rheumatoid arthritis and neuropathic pain. CSP-1103 has also been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.